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An In-Depth Technical Guide to 3'-Chloro-2'-nitroacetophenone (CAS 7137-38-4)

For Researchers, Scientists, and Drug Development Professionals

Abstract: This document provides a comprehensive technical overview of 3'-Chloro-2'-

nitroacetophenone (CAS 7137-38-4), a key chemical intermediate in organic synthesis. It

details the compound's nomenclature, physicochemical properties, plausible synthetic routes,

and characteristic reactivity. The guide emphasizes its role as a versatile building block in the

development of complex molecules, particularly within the pharmaceutical and agrochemical

sectors. Safety protocols and handling guidelines are also discussed, grounded in the known

reactivity of related nitroaromatic ketones. This whitepaper serves as an essential resource for

scientists and researchers leveraging this compound in their synthetic and drug discovery

endeavors.
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3'-Chloro-2'-nitroacetophenone is a substituted aromatic ketone. The presence of three distinct

functional groups on the phenyl ring—acetyl, chloro, and nitro—at specific positions makes it a

valuable and versatile precursor in multi-step organic synthesis. The Chemical Abstracts

Service (CAS) has assigned the number 7137-38-4 to this specific isomer.

Synonyms and Identifiers: A clear understanding of the compound's various names is critical for

accurate literature and database searches. The primary synonym is derived from its IUPAC

name.

Systematic IUPAC Name: 1-(3-Chloro-2-nitrophenyl)ethanone[1]

CAS Registry Number: 7137-38-4[1]

It is crucial to distinguish this compound from its isomers, which possess different chemical and

physical properties and may be referenced in literature under similar-sounding names.

Examples of related but distinct isomers include 4'-Chloro-3'-nitroacetophenone (CAS 5465-65-

6)[2][3], 5'-Chloro-2'-hydroxy-3'-nitroacetophenone (CAS 84942-40-5)[4], and 2'-

Chloroacetophenone (CAS 2142-68-9). Always verify the CAS number to ensure the correct

material is being referenced.

hloro-2'-nitroacetophenone

Key Identifiers

Chemical Structure

CAS: 7137-38-4
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Caption: Core identifiers for 3'-Chloro-2'-nitroacetophenone.
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Physicochemical Properties
The physical and chemical properties of 3'-Chloro-2'-nitroacetophenone dictate its handling,

storage, and reaction conditions. The data presented below is based on available information

for this specific CAS number.

Property Value Source

Molecular Formula C₈H₆ClNO₃ [1]

Molecular Weight 199.59 g/mol [1]

Appearance

Typically a solid at room

temperature (inferred from

related compounds)

N/A

Purity
Commercially available at

≥97%
[1]

Solubility

Insoluble in water; soluble in

common organic solvents like

acetone and ether (inferred

from related

nitroacetophenones)

[5][6]

Synthesis and Manufacturing Insights
The synthesis of nitroacetophenones can be achieved through several established organic

chemistry routes. While specific literature for the industrial-scale synthesis of CAS 7137-38-4 is

not detailed in the provided results, a plausible and common pathway involves the acylation of

a corresponding nitrobenzene derivative or the nitration of a chloroacetophenone.

A widely used general method for preparing nitroacetophenones starts with the corresponding

nitrobenzoic acid.[7] This three-step process is favored for its milder reaction conditions

compared to direct nitration of acetophenone, which can produce a mixture of ortho, meta, and

para isomers.[7]
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Acyl Chlorination: 3-Chloro-2-nitrobenzoic acid is reacted with a chlorinating agent, such as

thionyl chloride (SOCl₂) or oxalyl chloride, to form the highly reactive acyl chloride

intermediate, 3-chloro-2-nitrobenzoyl chloride.[7]

Condensation: The acyl chloride then undergoes a condensation reaction. A common

method is reaction with diethyl malonate in the presence of a base like magnesium ethoxide.

[7][8]

Hydrolysis and Decarboxylation: The resulting intermediate is subjected to acidic hydrolysis,

which cleaves the ester groups and induces decarboxylation to yield the final product, 3'-

Chloro-2'-nitroacetophenone.[7][8]

3-Chloro-2-nitrobenzoic Acid Acyl Chloride IntermediateSOCl₂ Malonate AdductDiethyl Malonate, Mg(OEt)₂ 3'-Chloro-2'-nitroacetophenoneH₃O⁺, Heat
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Caption: Plausible synthetic pathway to 3'-Chloro-2'-nitroacetophenone.

This method offers good regiochemical control, which is essential for producing the desired

isomer with high purity.

Chemical Reactivity and Mechanistic Insights
The reactivity of 3'-Chloro-2'-nitroacetophenone is governed by its three functional groups,

making it a versatile synthetic intermediate.

The Ketone Group: The acetyl group is susceptible to a wide range of reactions. It can be

reduced to a secondary alcohol, 1-(3-chloro-2-nitrophenyl)ethanol, using selective reducing

agents like sodium borohydride (NaBH₄).[9] It can also undergo reactions typical of ketones,

such as aldol condensations, Wittig reactions, and formation of imines or oximes.

The Nitro Group: The nitro group is a strong electron-withdrawing group, which deactivates

the aromatic ring towards electrophilic substitution. Its primary reactivity lies in its reduction.

Depending on the reaction conditions and reducing agent (e.g., Sn/HCl, H₂/Pd-C), it can be
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selectively reduced to a primary amine (3'-chloro-2'-aminoacetophenone), providing a

pathway to a new class of compounds.[9][10]

The Aromatic Ring: The combined electron-withdrawing effects of the nitro and acetyl

groups, along with the inductive effect of the chlorine atom, make the aromatic ring electron-

deficient. This facilitates nucleophilic aromatic substitution (SNAAr) reactions, should a

suitable leaving group be present or if reaction conditions are harsh enough.

The general reactivity profile for nitrated ketones indicates they are reactive with both acids and

bases and are incompatible with strong reducing agents (which can react with both functional

groups), isocyanates, and peroxides.[5][6]

Ketone Reactions Nitro Group Reactions Aromatic Ring Reactions
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Caption: Key reactive sites and derivative pathways for the title compound.

Applications in Research and Drug Development
Substituted acetophenones, particularly those containing nitro and halo groups, are

foundational building blocks in medicinal chemistry and materials science.[11][12] While

specific applications for CAS 7137-38-4 are not enumerated in the search results, its utility can

be inferred from its structural analogues.

Pharmaceutical Intermediates: The presence of multiple, orthogonally reactive functional

groups allows for sequential chemical modifications. For example, reduction of the nitro
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group yields an aniline, a common pharmacophore and a precursor for the synthesis of

heterocycles. The ketone can be elaborated to build more complex side chains. Chloro-

containing molecules are prevalent in FDA-approved drugs, highlighting the importance of

chlorinated synthons.[12] Related nitro-chloro-acetophenones are used as intermediates in

the synthesis of anti-inflammatory, analgesic, and antibacterial agents.[11][13]

Agrochemical Synthesis: Similar to pharmaceuticals, the structural motifs accessible from

this compound are relevant in the development of herbicides and pesticides.[11]

Materials Science: Nitroaromatic compounds are sometimes used in the synthesis of dyes,

pigments, and advanced materials requiring specific electronic properties.[11][13]

Safety, Handling, and Storage
A specific Safety Data Sheet (SDS) for 3'-Chloro-2'-nitroacetophenone (CAS 7137-38-4) must

be consulted prior to handling. However, based on data for structurally similar compounds, a

general hazard profile can be established.

Potential Hazards:

Irritation: Compounds like 5′-Chloro-2′-hydroxy-3′-nitroacetophenone and 4'-Chloro-3'-

nitroacetophenone are known to cause skin, eye, and respiratory irritation.[4][14][15]

Toxicity: Some related chloroacetophenones are harmful if swallowed.

Reactivity: As a nitrated ketone, it may react vigorously with strong bases, acids, and

reducing agents.[5][6] It is combustible, and heating may lead to the formation of explosive

mixtures with air.

Recommended Handling Procedures:

Ventilation: Use only in a well-ventilated area or under a chemical fume hood.[14]

Personal Protective Equipment (PPE): Wear appropriate protective gloves, chemical safety

goggles, and a lab coat to prevent skin and eye contact.[15][16] For solids that may form

dust, a dust mask (e.g., N95) is recommended.
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Spill Management: In case of a spill, avoid creating dust. Dampen the solid material with a

suitable solvent like acetone, and collect it in a sealed container for disposal.[5]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated place.[17] Keep away

from incompatible materials such as strong oxidizing agents and bases.[18]

Conclusion
3'-Chloro-2'-nitroacetophenone, CAS 7137-38-4, is a strategically important chemical

intermediate. Its value lies in the specific arrangement of its chloro, nitro, and acetyl functional

groups, which provides multiple handles for synthetic elaboration. This allows chemists to build

molecular complexity in a controlled manner, making it a key building block for discovery

chemistry programs in the pharmaceutical, agrochemical, and materials science industries. A

thorough understanding of its properties, synthesis, and reactivity, combined with strict

adherence to safety protocols, is essential for its effective and safe utilization in research and

development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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